Cas no 1805307-52-1 (2-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805307-52-1
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4812169
• Update Time: 2025-06-26

2-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-2-5-6(19-9(13,14)15)3(8(17)18)1-4(16-5)7(11)12/h1,7H,2H2,(H,17,18)
• InChI Key： UHBYGKZNNIOKRN-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=O)O)C=C(C(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Professional Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic Acid (CAS No. 1805307-52-1)

2-(Chloromethyl)-6-()-3-()pyridine-4-carboxylic acid, with the CAS number 1805307-52-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, making it a valuable intermediate in the synthesis of various biologically active substances.

The molecular structure of this compound is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. The presence of multiple fluorinated substituents, specifically at the 6th and 3rd positions, introduces a high degree of electronic and steric complexity. The group at the 2nd position provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity makes it particularly useful in drug discovery and development pipelines.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The incorporation of multiple fluorine atoms into the pyridine ring of 2-()-6-()-3-()pyridine-4-carboxylic acid aligns with these trends, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the group and the electronic properties imparted by the fluorinated substituents, researchers have been able to develop novel inhibitors with enhanced potency and selectivity.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity against several kinases, including tyrosine kinases and serine/threonine kinases. These findings have been particularly exciting for researchers working on targeted cancer therapies. The ability to fine-tune the structure through strategic functionalization has allowed for the development of compounds that can selectively inhibit specific kinases while minimizing off-target effects.

The synthetic pathways to 2-()-6-()-3-()pyridine-4-carboxylic acid are also noteworthy. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated substituents efficiently. These synthetic strategies not only highlight the versatility of this compound but also underscore its importance as a building block in modern drug discovery.

In addition to its applications in kinase inhibition, this compound has shown potential in other therapeutic areas. For instance, its structural motifs have been explored in the development of antiviral agents. The unique combination of electron-withdrawing groups and reactive sites allows for interactions with viral enzymes, potentially disrupting viral replication cycles.

The impact of fluorine atoms on the pharmacokinetic properties of drugs cannot be overstated. Fluorinated molecules often exhibit improved bioavailability and longer half-lives due to their resistance to metabolic degradation. This characteristic has made them highly sought after in pharmaceutical development. The presence of multiple fluorine atoms in 2-()-6-()-3-()pyridine-4-carboxylic acid is likely to contribute significantly to its stability and efficacy as an intermediate or lead compound.

The future prospects for this compound are bright, with ongoing research aimed at expanding its utility across various therapeutic domains. Innovations in synthetic methodologies will continue to drive its adoption in drug discovery programs worldwide. As our understanding of biological targets and disease mechanisms evolves, compounds like 2-()-6-()-3-()pyridine-4-carboxylic acid will remain at the forefront of medicinal chemistry efforts.

In conclusion, 2-()-6-()-3-()pyridine-4-carboxylic acid (CAS No. 1805307-52-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its reactivity and synthetic accessibility, make it an invaluable tool for chemists and biologists alike. As we continue to uncover new applications for this molecule, its importance is only set to grow.